Cas no 1335304-50-1 ((4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine)
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 4-chloro-α-(4-chlorophenyl)-2-methyl-
- (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine
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(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM452181-250mg |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95%+ | 250mg |
$*** | 2023-03-28 | |
| Chemenu | CM452181-500mg |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95%+ | 500mg |
$*** | 2023-03-28 | |
| Chemenu | CM452181-1g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95%+ | 1g |
$*** | 2023-03-28 | |
| Enamine | EN300-6490361-0.05g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 0.05g |
$155.0 | 2023-05-31 | |
| Enamine | EN300-6490361-0.1g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 0.1g |
$232.0 | 2023-05-31 | |
| Enamine | EN300-6490361-0.25g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 0.25g |
$331.0 | 2023-05-31 | |
| Enamine | EN300-6490361-0.5g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 0.5g |
$524.0 | 2023-05-31 | |
| Enamine | EN300-6490361-1.0g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 1g |
$671.0 | 2023-05-31 | |
| Enamine | EN300-6490361-2.5g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 2.5g |
$1315.0 | 2023-05-31 | |
| Enamine | EN300-6490361-5.0g |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine |
1335304-50-1 | 95% | 5g |
$1945.0 | 2023-05-31 |
(4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine
Introduction to (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine (CAS No. 1335304-50-1)
The compound (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine (CAS No. 1335304-50-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material synthesis, and advanced chemical research. The methanamine core of the molecule, combined with the chloro-substituted phenyl groups, imparts distinctive electronic and steric properties, making it a valuable compound for both academic and industrial purposes.
Recent advancements in synthetic chemistry have enabled the precise synthesis of (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine, allowing researchers to explore its properties in greater depth. The compound's structure, featuring two chlorinated aromatic rings attached to a central methanamine group, provides a platform for studying intermolecular interactions and reactivity under various conditions. This has led to its utilization in the development of novel pharmaceutical agents, where its ability to modulate biological pathways is being actively investigated.
One of the most promising areas of research involving (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine is its application in drug design. Scientists have found that the compound's unique electronic profile can be leveraged to create molecules with enhanced bioavailability and target specificity. For instance, studies have shown that the compound can serve as a scaffold for constructing inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. These findings underscore the potential of (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine in advancing therapeutic interventions for conditions ranging from cancer to neurodegenerative diseases.
In addition to its pharmaceutical applications, (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine has also found utility in materials science. Researchers have explored its role as a precursor for synthesizing advanced materials, such as polymers and coordination complexes. The compound's ability to form stable bonds with metal ions has made it a valuable component in the development of metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing technologies.
The synthesis of (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. Starting from readily available aromatic chlorides and primary amines, the synthesis typically employs coupling reactions facilitated by transition metal catalysts. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product, which are critical factors in determining the compound's properties.
From an environmental perspective, the production and handling of (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine adhere to strict safety protocols to minimize any adverse impacts on ecosystems. The compound's stability under standard conditions makes it suitable for large-scale production while ensuring worker safety throughout the manufacturing process.
In conclusion, (4-chloro-2-methylphenyl)(4-chlorophenyl)methanamine (CAS No. 1335304-50-1) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new breakthroughs will emerge, further solidifying its role as an essential building block in contemporary chemical science.
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